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Compound of Interest

Compound Name: 3-Ethoxybenzoic acid

Cat. No.: B181751

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of 3-
Ethoxybenzoic acid, specifically its melting and boiling points. This document outlines
experimentally determined values and details the methodologies for their measurement,
serving as a vital resource for professionals in research and development.

Physicochemical Data of 3-Ethoxybenzoic Acid

The accurate determination of melting and boiling points is fundamental in the characterization
and quality control of chemical entities. The following table summarizes the reported values for
3-Ethoxybenzoic acid.

Parameter Value Source(s)
Melting Point 134 - 140 °C [1112]
135-137 °C [3]

Boiling Point 254.38 °C (rough estimate) [4]

Experimental Protocols for Physical Property
Determination
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The following sections detail standard laboratory protocols for the determination of melting and

boiling points. These methods are widely accepted and can be applied to 3-Ethoxybenzoic

acid.

Melting Point Determination: Capillary Method

The capillary method is the most common technique for determining the melting point of a solid

crystalline substance.[4]

2.1.1 Instrumentation:

Melting point apparatus (e.g., Thiele tube or modern digital instrument)
Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (if sample requires grinding)

Heating oil (for Thiele tube method)

2.1.2 Procedure (Thiele Tube Method):

Sample Preparation: Ensure the 3-Ethoxybenzoic acid sample is dry and finely powdered.
If necessary, gently grind the crystals in a mortar and pestle.

Capillary Loading: Press the open end of a capillary tube into the powdered sample, tapping
gently to pack the solid to a height of 2-3 mm.

Apparatus Setup: Attach the capillary tube to a thermometer using a small rubber band,
ensuring the sample is aligned with the thermometer bulb.

Heating: Insert the thermometer and attached capillary into the Thiele tube, which is filled
with a suitable heating oil (e.g., mineral oil). The rubber band should remain above the oil
level.

Measurement: Gently heat the side arm of the Thiele tube with a small flame to induce
convection currents, ensuring uniform temperature distribution. Heat rapidly at first to get an
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approximate melting point, then allow the apparatus to cool. For an accurate measurement,
repeat the process, heating slowly (1-2 °C per minute) as the temperature approaches the
expected melting point.

Data Recording: Record the temperature at which the first drop of liquid appears (the
beginning of the melting range) and the temperature at which the entire sample becomes a
transparent liquid (the end of the melting range). A pure substance will typically have a sharp
melting range of 0.5-1.0 °C.

Boiling Point Determination: Siwoloboff Method (Micro-
Boiling Point)

For determining the boiling point with a small amount of substance, the Siwoloboff method is

highly suitable.

2.2.1 Instrumentation:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer

Heating apparatus (e.g., Thiele tube with heating oil or a heating block)

2.2.2 Procedure:

Sample Preparation: Place a small amount (less than 0.5 mL) of liquid 3-Ethoxybenzoic
acid into the small test tube.

Apparatus Setup: Place the sealed capillary tube, open end down, into the test tube
containing the sample.

Assembly: Attach the test tube to a thermometer with a rubber band and immerse the
assembly in a heating bath, such as a Thiele tube.

Heating: Begin to heat the apparatus. Initially, a stream of bubbles will emerge from the
capillary tube as the trapped air expands.
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o Measurement: Continue heating until a rapid and continuous stream of bubbles emerges
from the capillary tube, indicating the sample is boiling. Stop heating and allow the apparatus

to cool.

o Data Recording: The boiling point is the temperature at which the stream of bubbles ceases

and the liquid is drawn up into the capillary tube.

Logical Workflow for Physicochemical
Characterization

The following diagram illustrates the logical workflow for the determination of the melting and

boiling points of a substance like 3-Ethoxybenzoic acid.
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Caption: Workflow for determining the physical properties of 3-Ethoxybenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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